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Compound of Interest

Compound Name: 1,6-Dihydroxynaphthalene

Cat. No.: B165171

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential, step-by-step procedures for the safe disposal of 1,6-
Dihydroxynaphthalene, a compound commonly used in various research and development
applications. Adherence to these guidelines will help mitigate risks and ensure that waste is
managed in a safe and responsible manner.

Key Physical and Chemical Properties

Understanding the properties of 1,6-Dihydroxynaphthalene is the first step in handling it
safely. The following table summarizes its key quantitative data.

Property Value

Molecular Formula C10HsO2

Molecular Weight 160.17 g/mol [1][2]
Melting Point 130-133 °C[1][3]

Boiling Point 246.06 °C (estimated)[3]
Appearance Beige powder[3]

Immediate Safety and Handling Protocols
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Before beginning any disposal procedure, it is crucial to be aware of the hazards associated
with 1,6-Dihydroxynaphthalene and to use the appropriate personal protective equipment
(PPE).

Hazard Identification:
» Health Hazards: Causes skin and eye irritation.[1][2] May cause respiratory irritation.[1]
 Signal Word: Warning[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[4]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).[5]

Skin and Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

Respiratory Protection: In case of insufficient ventilation or when handling large quantities,
use a NIOSH/MSHA approved respirator or a dust mask (type N95).[1][5]

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the proper disposal of 1,6-
Dihydroxynaphthalene waste. This process should always be conducted in accordance with
local, state, and federal regulations.

1. Waste Segregation and Collection:
e Solid Waste:

o Carefully sweep up any solid 1,6-Dihydroxynaphthalene waste, minimizing dust
formation.[6]

o Place the collected solid into a clearly labeled, sealable, and chemically compatible waste
container. The label should include the chemical name ("1,6-Dihydroxynaphthalene")
and the appropriate hazard warnings.
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Contaminated Materials:

o Any materials, such as weighing paper, gloves, or wipes, that have come into contact with
1,6-Dihydroxynaphthalene should be considered contaminated.

o Place these materials in the same designated waste container as the solid chemical.
Empty Containers:

o Original containers of 1,6-Dihydroxynaphthalene should be triple-rinsed with a suitable
solvent.[5]

o The rinsate should be collected and treated as chemical waste.

o After rinsing, the container can be offered for recycling or reconditioning, or punctured to
prevent reuse and disposed of as regular waste, depending on institutional policies.[5]

. Storage of Waste:

Store the sealed waste container in a designated, well-ventilated waste accumulation area,
away from incompatible materials such as strong oxidizing agents.[4][7]

The storage area should be cool and dry.
. Final Disposal:

The ultimate disposal of 1,6-Dihydroxynaphthalene waste must be handled by a licensed
professional waste disposal service.[6]

The two primary recommended disposal methods are:

o Licensed Chemical Destruction Plant: The waste is transported to a specialized facility for
chemical treatment and destruction.[5]

o Controlled Incineration: The material is burned in a chemical incinerator equipped with a
flue gas scrubber to neutralize harmful combustion products.[5]
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e Do not dispose of 1,6-Dihydroxynaphthalene down the drain or in the regular trash.[5][6]
This can lead to environmental contamination.

Experimental Workflow for Disposal

The following diagram illustrates the logical flow of the disposal process, from initial handling to

final disposal.
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Workflow for the Proper Disposal of 1,6-Dihydroxynaphthalene
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Caption: Disposal workflow for 1,6-Dihydroxynaphthalene.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b165171?utm_src=pdf-body-img
https://www.benchchem.com/product/b165171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b165171?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/274127
https://pubchem.ncbi.nlm.nih.gov/compound/575-44-0
https://pubchem.ncbi.nlm.nih.gov/compound/575-44-0
https://www.chemicalbook.com/msds/1-6-dihydroxynaphthalene.htm
https://www.fishersci.com/store/msds?partNumber=AC269910250&countryCode=US&language=en
https://wap.guidechem.com/msds/575-44-0.html
https://www.cdhfinechemical.com/images/product/msds/37_896316686_1,5-DIHYDROXYNAPHTHALENE-CASNO-83-56-7-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC115030050&productDescription=2+6-DIHYDROXYNAPHTHALENE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b165171#1-6-dihydroxynaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b165171#1-6-dihydroxynaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b165171#1-6-dihydroxynaphthalene-proper-disposal-procedures
https://www.benchchem.com/product/b165171#1-6-dihydroxynaphthalene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165171?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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